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Compound of Interest

Compound Name: 1-Azidooctane

Cat. No.: B1266841

Introduction: 1-Azidooctane, also known as octyl azide, is a valuable chemical reagent for
researchers, scientists, and drug development professionals. Its primary utility lies in its
terminal azide group, which can readily participate in bioorthogonal "click chemistry" reactions,
most notably the copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC). This allows for the
specific and efficient labeling of biomolecules, making it a powerful tool in chemical biology and
drug discovery. This guide provides an in-depth overview of the commercial availability of 1-
Azidooctane, its key applications, and detailed experimental protocols for its use.

Commercial Suppliers and Product Specifications

1-Azidooctane is commercially available from several chemical suppliers. The table below
summarizes the offerings from prominent vendors, based on publicly available information. For
bulk quantities and specific pricing, it is recommended to request a quote directly from the

suppliers.
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Molecular Available
. Product CAS Molecular . . .
Supplier Weight ( Purity Quantitie
Name Number Formula
g/mol ) s
1- .
AChemBlo ) Inquire for
Azidooctan  7438-05-3 CsH17Ns3 155.24 >95% )
ck details
e
1- . .
BLD ) Inquire for Inquire for
Azidooctan  7438-05-3 CsH17Ns 155.24 ] ]
Pharm details details
e
10 mM in
MedChem ] DMSO (1
Octyl azide  7438-05-3 CsH17N3 155.24 >98%
Express mL), 1 mg,
5 mg

Note: Purity levels and available quantities are subject to change and may vary between

batches. Always refer to the supplier's certificate of analysis for the most accurate information.

Experimental Protocols

The primary application of 1-Azidooctane is in copper(l)-catalyzed click chemistry reactions for
the labeling of alkyne-containing molecules. Below is a general protocol for the metabolic
labeling of lipids in cultured cells using 1-Azidooctane as a chemical reporter, followed by
fluorescent detection.

Protocol: Metabolic Labeling of Cellular Lipids with 1-
Azidooctane and Visualization via Click Chemistry

Materials:
e 1-Azidooctane
» Alkyne-modified fluorescent dye (e.g., an alkyne-functionalized BODIPY or Alexa Fluor dye)

¢ Mammalian cell line of interest
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o Complete cell culture medium
o Phosphate-buffered saline (PBS)
» Fixative solution (e.g., 4% paraformaldehyde in PBS)
o Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)
o Click chemistry reaction buffer:
o Copper(ll) sulfate (CuSOa)
o Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)
o Sodium ascorbate
e Fluorescence microscope
Methodology:
e Metabolic Labeling:

o Culture cells to the desired confluency in a suitable format (e.g., glass-bottom dishes for
microscopy).

o Prepare a stock solution of 1-Azidooctane in a suitable solvent (e.g., DMSO or ethanol).

o Dilute the 1-Azidooctane stock solution in complete cell culture medium to a final working
concentration (typically in the range of 25-100 uM, but should be optimized for the specific
cell line and experimental goals).

o Remove the old medium from the cells and replace it with the medium containing 1-
Azidooctane.

o Incubate the cells for a desired period (e.g., 4-24 hours) to allow for the metabolic
incorporation of the azido-fatty acid into cellular lipids.

o Cell Fixation and Permeabilization:
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o Wash the cells three times with PBS to remove any unincorporated 1-Azidooctane.
o Fix the cells by incubating with the fixative solution for 15-20 minutes at room temperature.
o Wash the cells three times with PBS.

o Permeabilize the cells by incubating with the permeabilization buffer for 10-15 minutes at
room temperature.

o Wash the cells three times with PBS.

e Click Chemistry Reaction:

o Prepare the click chemistry reaction cocktail immediately before use. In a microcentrifuge
tube, mix the following in order:

= PBS

Alkyne-modified fluorescent dye (final concentration typically 1-10 uM)

Copper(ll) sulfate (final concentration typically 100-200 pM)

THPTA (final concentration typically 500 uM - 1 mM)
o Vortex the solution briefly.

o Add sodium ascorbate (freshly prepared, final concentration typically 2.5-5 mM) to initiate
the reaction. Vortex immediately.

o Add the click reaction cocktall to the fixed and permeabilized cells.

o Incubate for 30-60 minutes at room temperature, protected from light.
e Washing and Imaging:

o Wash the cells three times with PBS.

o (Optional) Counterstain the nuclei with a suitable dye (e.g., DAPI).
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o Image the cells using a fluorescence microscope with the appropriate filter sets for the
chosen fluorescent dye.

Visualizations
Experimental Workflow for Metabolic Labeling
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Caption: Workflow for metabolic labeling of lipids with 1-Azidooctane.
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Conceptual Pathway: Tracing Lipid Metabolism
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Caption: Conceptual pathway of 1-Azidooctane in lipid metabolism studies.

 To cite this document: BenchChem. [Commercial Availability and Applications of 1-
Azidooctane: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1266841#commercial-availability-and-
suppliers-of-1-azidooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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